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Compound of Interest

Compound Name: Choline C-11

Cat. No.: B1203964 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for the proper disposal of Choline C-11, a short-lived positron-emitting radiotracer

used in Positron Emission Tomography (PET) imaging. Adherence to these procedures is

critical for ensuring the safety of laboratory personnel and the environment.

Choline C-11's primary disposal method is decay-in-storage, a process that leverages its short

radioactive half-life to render it non-radioactive before it enters the conventional waste stream.

Due to its rapid decay, all waste contaminated with Choline C-11 must be handled promptly

and efficiently.

Quantitative Data for Choline C-11 Disposal
The following table summarizes key quantitative data essential for the safe management and

disposal of Choline C-11 waste.
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Parameter Value Notes

Radionuclide Carbon-11 (C-11)

Half-life (t½) ~20.4 minutes
The time required for the

radioactivity to reduce by half.

Primary Disposal Method Decay-in-Storage (DIS)

Suitable for radionuclides with

half-lives less than 120 days.

[1][2]

Recommended Decay Period At least 10 half-lives

This will reduce the

radioactivity to less than 0.1%

of its initial value.[1][3][4][5]

Calculated Minimum Decay

Time
~204 minutes (~3.4 hours)

This is a minimum time; waste

must be surveyed before

disposal.

Typical Starting Activity in PET

Imaging
370-740 MBq (10-20 mCi)

The activity in waste will be a

fraction of this, depending on

the procedure.

Disposal Action Level
Indistinguishable from

background radiation

The radiation level of the

waste must be at the same

level as the natural

background radiation in the

area before disposal.[1][2][5]

Some regulations specify this

as not exceeding 0.05 mrem/hr

above background.[5]

Experimental Protocol: Step-by-Step Disposal of
Choline C-11 Waste
This protocol outlines the standard operating procedure for the safe disposal of solid and liquid

waste contaminated with Choline C-11.

1. Waste Segregation at the Point of Generation:
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Immediate Segregation: At the location where the waste is generated, immediately separate

Choline C-11 contaminated waste from all other radioactive and non-radioactive waste

streams.

Waste Type Separation: Further segregate the Choline C-11 waste into two distinct

containers:

Solid Waste: Includes items such as gloves, absorbent paper, vials, and other

contaminated dry materials.

Liquid Waste: Includes any aqueous or organic solutions containing Choline C-11.

2. Labeling and Initial Storage:

Proper Labeling: Each waste container must be clearly labeled with:

The words "Caution, Radioactive Material"

The radiation symbol (trefoil)

The radionuclide: "Carbon-11" or "C-11"

The date and time the waste was placed in the container.

The estimated initial activity.

Shielded Storage: Place the labeled containers in a designated and shielded radioactive

waste storage area. This area should be secure and have restricted access.

3. Decay-in-Storage:

Hold for Decay: Store the Choline C-11 waste for a minimum of 10 half-lives (approximately

3.4 hours). This allows the radioactivity to decay to a negligible level.[1][3][4][5]

4. Post-Decay Radiation Survey:

Instrumentation: Use a calibrated, low-range Geiger-Müller survey meter or other appropriate

radiation detection instrument.
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Background Measurement: Before surveying the waste, measure the background radiation

level in an area away from any radioactive sources.

Waste Survey:

Move the decayed waste container to the low-background area.

Survey all surfaces of the container at close range (approximately 1 inch).

The radiation reading must be indistinguishable from the background level.[1][2][5]

5. Final Disposal:

If at Background Level:

Deface Labels: Completely remove or obliterate all radioactive warning labels and

symbols from the container.[1][2][4]

Dispose as Normal Waste: The waste can now be disposed of as regular solid or liquid

laboratory waste, following institutional guidelines.

If Above Background Level:

Return to Storage: If the radiation level is still above background, re-label the container

with the survey date and reading, and return it to the designated radioactive waste storage

area for further decay.

Re-survey: Repeat the radiation survey after an additional decay period (e.g., 1-2 more

half-lives).

6. Record Keeping:

Maintain a Log: Keep a detailed log for all disposed Choline C-11 waste. The log should

include:

Date and time of initial storage.

Initial estimated activity.
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Date and time of the final survey.

Background radiation reading.

Final radiation survey reading of the waste.

Date of final disposal.

Signature of the individual performing the disposal.

Choline C-11 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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